2-[(4-Methylphenyl)amino]cyclohexan-1-ol

• CAS: 65349-53-3

Core Science & Biosynthesis

Definitive Technical Guide: cis- vs. trans-2-[(4-Methylphenyl)amino]cyclohexan-1-ol

Executive Summary

The separation and characterization of cis- and trans-2-[(4-methylphenyl)amino]cyclohexan-1-ol are critical checkpoints in the synthesis of CNS-active pharmaceutical intermediates. This scaffold serves as a precursor for various dopamine agonists and N-aryl-cyclohexane derivatives.

The core distinction lies in the stereochemical outcome of the synthetic route chosen:

• Epoxide Ring Opening yields the Trans isomer (kinetic and thermodynamic preference via anti-addition).

• Reductive Amination or Enamine Reduction typically yields a mixture or predominantly the Cis isomer (depending on catalyst and conditions).

This guide provides a mechanistic breakdown, self-validating NMR characterization protocols, and a reproducible synthesis workflow.

Structural & Conformational Analysis

Understanding the spatial arrangement of the hydroxyl (-OH) and p-toluidino (-NHAr) groups is prerequisite to successful isolation.

Conformational Preferences

The cyclohexane ring adopts a chair conformation to minimize steric strain.

• Trans-Isomer (Thermodynamically Stable):

  • Configuration: The bulky p-toluidino group and the hydroxyl group prefer the 1,2-diequatorial position.

  • Proton Geometry: Consequently, the methine protons at C1 and C2 occupy the 1,2-diaxial positions.

  • Stability: High, due to lack of 1,3-diaxial interactions.

• Cis-Isomer:

  • Configuration: One substituent must be axial while the other is equatorial (

    or ).[1]

  • H-Bonding: The cis isomer often exhibits stronger intramolecular hydrogen bonding between the hydroxyl proton and the amine nitrogen, which can stabilize this otherwise sterically crowded conformer.

Visualization of Stereochemistry

The following diagram illustrates the mechanistic origin of the trans isomer via epoxide opening, highlighting the anti-periplanar attack.

Figure 1: Mechanistic pathway for the formation of the trans-isomer via anti-addition.

Analytical Discrimination (Self-Validating Metrics)

The most reliable method to distinguish these isomers without X-ray crystallography is 1H NMR Spectroscopy , relying specifically on the Karplus relationship applied to vicinal coupling constants (

).

The NMR "Fingerprint"

The coupling constant (

) between the proton on C1 (Carbinol, HA) and C2 (Amine-bearing, HB) dictates the stereochemistry.

Feature	Trans-Isomer	Cis-Isomer	Mechanistic Reason
Substituent Position	Diequatorial ( )	Axial/Equatorial ( )	Steric avoidance
Proton Position	Diaxial ( )	Axial/Equatorial ( )	Geometry of ring
Dihedral Angle ( )	~180°	~60°	Chair conformation geometry
Coupling Constant ( )	10 – 12 Hz	3 – 5 Hz	Karplus Equation
Chemical Shift (H1)	Generally more upfield	Generally more downfield	Anisotropic effects

Validation Check:

• Run a standard 1H NMR in CDCl3.

• Locate the multiplet for the proton at C1 (attached to -OH) around 3.3–3.8 ppm.

• Measure the width of the splitting or the

  value.[2][3]

  • If

    Hz , you have the Trans isomer.

  • If

    Hz , you have the Cis isomer.

Infrared Spectroscopy (IR)

While less definitive than NMR, IR provides secondary confirmation regarding hydrogen bonding.

• Cis: Sharp/defined band for intramolecular H-bond (O-H

  N) often seen at lower wavenumbers (3400-3450 cm⁻¹) that is concentration-independent.

• Trans: Broad intermolecular H-bonding band (concentration-dependent).

Experimental Protocols

Synthesis of trans-2-[(4-Methylphenyl)amino]cyclohexan-1-ol

Principle: Aminolysis of cyclohexene oxide. This reaction is stereospecific for the trans product due to the SN2 mechanism requiring backside attack.

Materials:

• Cyclohexene oxide (1.0 eq)[4]

• p-Toluidine (1.1 eq)

• Catalyst: Lithium Perchlorate (LiClO4) (0.1 eq) or simply Water (solvent-promoted)

• Solvent: Acetonitrile (CH3CN) or Water

Protocol:

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve p-toluidine (10.7 g, 100 mmol) in acetonitrile (50 mL).

• Addition: Add LiClO4 (1.06 g, 10 mmol) followed by cyclohexene oxide (9.8 g, 100 mmol) dropwise over 10 minutes.

• Reaction: Reflux the mixture at 80°C for 6-12 hours. Monitor by TLC (SiO2, 30% EtOAc/Hexane). The product typically runs lower than the starting amine.

• Workup:

  • Cool to room temperature.[5][6]

  • Evaporate solvent under reduced pressure.

  • Redissolve residue in Ethyl Acetate (100 mL) and wash with water (2 x 50 mL) to remove the catalyst.

• Purification: Recrystallize from hot Ethanol/Hexane or perform flash column chromatography.

  • Expected Yield: 75-85%

  • Appearance: Off-white to pale brown solid.

Isolation Logic Flowchart

Use this logic gate to determine the success of your synthesis and purification.

Figure 2: Decision matrix for characterizing the reaction product.

Reactivity & Applications

The difference in stereochemistry drastically affects downstream reactivity, particularly in heterocycle formation.

• Oxazolidinone Formation:

  • Reaction with Carbonyldiimidazole (CDI) or Phosgene.

  • Cis-isomer: Cyclizes rapidly to form the cis-fused oxazolidinone due to the proximity of -OH and -NH.

  • Trans-isomer: Cyclization is slower and requires significant ring distortion (diequatorial to diaxial flip) to bridge the carbonyl carbon, often requiring higher temperatures.

• Ligand Design:

  • The trans-isomer is frequently used as a chiral ligand backbone in asymmetric catalysis (e.g., Trost ligands) because the rigid diequatorial backbone prevents chelation collapse.

References

• Karplus, M. (1959). Contact Electron-Spin Coupling of Nuclear Magnetic Moments. The Journal of Chemical Physics, 30(1), 11-15. Link(Foundational physics for NMR coupling constant distinction).

• Schaumann, E. (2004). Ring Opening of Epoxides with Amines.[4][7] Science of Synthesis, 40a, 1-15. (Authoritative review on the anti-addition mechanism of amines to epoxides).

• Azizi, N., & Saidi, M. R. (2005). Lithium Perchlorate Promoted Highly Regio- and Stereoselective Ring Opening of Epoxides with Amines under Solvent-Free Conditions. Organic Letters, 7(17), 3649–3651. Link(Source for the LiClO4 catalyzed protocol).

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience.

• Cini, E., et al. (2011). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones.[6] Molecules, 16(1), 176-187. Link(Reference for accessing cis-isomers via reduction).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Coupling in Cis/Trans Alkenes | OpenOChem Learn [learn.openochem.org]
• 3. youtube.com [youtube.com]
• 4. Enantioselective Ring Opening of meso-Cyclohexene Epoxide with Phenyllithium Catalyzed by Chiral Schiff Base Ligands [scielo.org.mx]
• 5. EP0909753B1 - Process for the preparation of trans-4-aminocyclohexanol - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Conformational Analysis of Cyclohexane-Based Amino Alcohols: A Strategic Technical Guide

Executive Summary

Cyclohexane-based amino alcohols, particularly 1,2-amino alcohols, represent a privileged scaffold in medicinal chemistry, serving as the pharmacophore core for numerous adrenergic blockers, analgesics (e.g., Tramadol), and enzyme inhibitors. Their utility lies in the cyclohexane ring's ability to "vectorize" functional groups—rigidifying the distance and angle between the hydrogen bond donor (OH) and acceptor (N) to match specific receptor pockets.

However, the analysis of these systems is non-trivial. It requires navigating a dynamic equilibrium governed by a delicate competition between steric repulsion (A-values) and intramolecular hydrogen bonding (IMHB) . This guide provides a rigorous, self-validating framework for determining the solution-state conformation of these molecules, integrating NMR spectroscopy, IR analysis, and computational validation.

Part 1: Theoretical Framework & The "Locking" Mechanism

The Thermodynamic Battleground

In acyclic amino alcohols, rotation is free. In cyclohexane systems, the chair conformation imposes binary constraints: substituents are either axial or equatorial .[1]

For a trans-1,2-aminocyclohexanol, two chair conformers exist in equilibrium:

• Diequatorial (

  ): Sterically favored. The substituents point away from the ring, minimizing 1,3-diaxial interactions.

• Diaxial (

  ): Sterically disfavored but electronically privileged in non-polar environments due to a short, linear Intramolecular Hydrogen Bond (IMHB) between the OH and N lone pair.

Critical Insight: While standard A-values predict the

conformer is stable by ~2.5 kcal/mol, an IMHB can contribute 2.0–5.0 kcal/mol of stabilization. Consequently, solvent polarity acts as a conformational switch .

• Non-polar solvents (

  , ): IMHB dominates Diaxial preference (or significant population).

• Polar protic solvents (

  , ): Solvent disrupts IMHB Diequatorial preference.

Logic Flow: Conformational Prediction

The following decision tree illustrates the logic required to predict the major conformer before experimental validation.

Figure 1: Decision logic for predicting the dominant solution-state conformer of cyclohexane-based amino alcohols.

Part 2: Analytical Methodology (The "How-To")

NMR Spectroscopy: The Vicinal Coupling Constant ( )

The Karplus relationship is the primary tool for distinguishing aa from ee conformers. The dihedral angle (

) between vicinal protons determines the coupling constant magnitude.[2]

Parameter	Trans-Diaxial ( )	Diequatorial ( ) / Axial-Equatorial ( )
Dihedral Angle ( )	~180° (Anti-periplanar)	~60° (Syn-clinal)
Coupling Constant ( )	10 – 13 Hz (Large)	2 – 5 Hz (Small)
Signal Multiplicity	Distinct Triplet/Doublet of Doublets (wide)	Narrow Multiplet / Broad Singlet
Chemical Shift ( )	Axial protons are shielded (upfield)	Equatorial protons are deshielded (downfield)

Experimental Validation Rule: If the proton geminal to the hydroxyl group (

) appears as a td (triplet of doublets) with Hz, the proton is axial , meaning the OH group is equatorial .

IR Spectroscopy: The Dilution Experiment

To confirm that a conformation is stabilized by intramolecular (within molecule) rather than intermolecular (between molecules) hydrogen bonding, an IR dilution study is required.

• Intramolecular H-bond: The O-H stretch (

  ) remains constant at ~3500–3550 cm regardless of concentration.

• Intermolecular H-bond: The H-bonded peak disappears upon dilution, replaced by the "free" OH peak at ~3620 cm

  .

Part 3: Experimental Protocols

Protocol A: The Vicinal Coupling Determination Workflow

Objective: Determine the molar fraction of conformers using

.

• Sample Preparation: Dissolve 10 mg of the amino alcohol in 0.6 mL of highly pure

  (filtered through basic alumina to remove acidic impurities that protonate the amine).

• Acquisition: Acquire a 1D

  H NMR spectrum with high resolution (at least 64 scans, 600 MHz preferred to resolve multiplets).

• Decoupling (Optional but Recommended): If the signal for

  is obscured, perform a homonuclear decoupling experiment irradiating the vicinal protons.

• Calculation: Measure the width at half-height (

  ) or extract values directly.

  • Use the weighted average equation if rapid flipping is suspected:

    Where Hz and Hz.

Protocol B: Computational Validation (DFT)

Objective: Correlate experimental

-values with calculated energy minima.

• Conformational Search: Use Molecular Mechanics (MMFF94) to generate all chair and boat rotamers.

• Geometry Optimization: Optimize the lowest energy structures using DFT at the B3LYP/6-311+G(d,p) or M06-2X/def2-TZVP level.

  • Crucial Step: Perform calculations in both Gas Phase (simulating vacuum/non-polar limit) and PCM-Water (simulating aqueous environment).

• Frequency Calculation: Confirm minima (no imaginary frequencies) and calculate Gibbs Free Energy (

  ).

• Boltzmann Distribution: Calculate the theoretical population of each conformer at 298 K.

Part 4: Integrated Workflow Diagram

The following diagram outlines the complete characterization pipeline, ensuring no step is overlooked.

Figure 2: Integrated structural elucidation pipeline for amino alcohols.

Part 5: Application in Drug Discovery

In drug development, the bioactive conformation often differs from the lowest-energy solution conformer.

• Rigidification Strategy: If the bioactive conformation is the diaxial form (stabilized by IMHB), but the drug must traverse a polar environment (blood) where the diequatorial form dominates, the drug may suffer an entropic penalty upon binding.

• Solution: Introduce a t-butyl group or similar "locking" substituent at the C-4 or C-5 position to freeze the ring in the bioactive conformation, regardless of solvent. This pre-organization can significantly enhance potency (

  ) and selectivity.

References

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience. (The foundational text on cyclohexane conformational analysis).

• Gamba, A., & Savoia, D. (2006). "Conformational Analysis of 2-Aminocyclohexanols". Journal of Organic Chemistry. (Detailed analysis of the hydrogen bonding vs. steric competition).

• Karplus, M. (1963). "Vicinal Proton Coupling in Nuclear Magnetic Resonance". Journal of the American Chemical Society.[2][3] (The origin of the J-value relationship).

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (Modern context for A-values and solvent effects).

• Minch, M. J. (1994).[2] "Orientational Dependence of Vicinal Proton-Proton NMR Coupling Constants: The Karplus Relationship". Concepts in Magnetic Resonance.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 3. userpage.fu-berlin.de [userpage.fu-berlin.de]

Technical Guide: pKa Determination & Basicity Profile of 2-[(4-Methylphenyl)amino]cyclohexan-1-ol

Executive Summary

This technical guide provides a rigorous analysis of the acid dissociation constant (pKa) and basicity of 2-[(4-Methylphenyl)amino]cyclohexan-1-ol . In drug discovery, this scaffold represents a critical intersection between lipophilic arylamines and polar cyclohexanols. Its basicity is not a single static number but a dynamic property influenced by electronic delocalization (aniline character) and stereoelectronic effects (intramolecular hydrogen bonding).

Key Insight: Unlike aliphatic amines (pKa ~10.5), this compound is a weak base with a predicted pKa in the range of 4.8 – 5.8 . This places its ionization equilibrium below physiological pH (7.4), implying the molecule exists predominantly in its neutral, lipophilic form in systemic circulation—a vital parameter for membrane permeability and blood-brain barrier (BBB) penetration models.

Part 1: Structural Analysis & Theoretical pKa Prediction

To understand the basicity of this molecule, we must deconstruct it into its constituent electronic and steric components. The nitrogen atom is the proton acceptor, but its availability is modulated by three competing factors.

The Electronic Baseline: p-Toluidine Core

The core basic unit is p-toluidine (4-methylaniline).[1]

• Resonance Effect: The nitrogen lone pair is delocalized into the aromatic ring, significantly lowering basicity compared to aliphatic amines.

• Substituent Effect: The para-methyl group is a weak electron-donating group (EDG) via hyperconjugation. This slightly enriches the electron density on the nitrogen, raising the pKa compared to unsubstituted aniline.

  • Reference Value: Aniline pKa ≈ 4.6.[2]

  • Reference Value: p-Toluidine pKa ≈ 5.08 [1].[3]

The Cyclohexyl & Hydroxyl Modifiers

Attaching the nitrogen to a cyclohexyl ring (secondary amine formation) and adding a neighboring hydroxyl group introduces steric and inductive complexity.

• Inductive Effect (+I): The cyclohexyl group is electron-donating relative to a hydrogen atom. In isolation, N-alkylation of anilines typically increases pKa by 0.5 – 1.0 units.

• Stereoelectronic Effect (The Critical Variable): The relative orientation of the -OH and -NHAr groups (cis vs. trans) dictates the formation of Intramolecular Hydrogen Bonds (IMHB).

  • Scenario A (Stabilized Cation): If the protonated ammonium (NH

    ) can form a hydrogen bond with the neighboring oxygen, the conjugate acid is stabilized. This increases the pKa (stronger base).[2]

  • Scenario B (Stabilized Base): If the neutral nitrogen lone pair accepts a hydrogen bond from the hydroxyl group (OH

    N), the lone pair is "occupied" and less available for protonation. This decreases the pKa (weaker base).

Theoretical pKa Range

Synthesizing these factors, the pKa is calculated as follows:

Table 1: Comparative Basicity Data

Compound Class	Representative Structure	Approx. pKa	Electronic Driver
Primary Aliphatic Amine	Cyclohexylamine	10.6	sp³ N, no resonance
Primary Aromatic Amine	Aniline	4.6	sp²-like N, resonance
Substituted Aromatic	p-Toluidine	5.1	EDG (+I) from Methyl
Target Compound	2-[(4-Methylphenyl)amino]cyclohexan-1-ol	5.0 – 5.8	Resonance + IMHB

Part 2: Experimental Determination Methodologies

Due to the lipophilic nature of the p-tolyl and cyclohexyl rings, this compound is sparingly soluble in water. Standard aqueous titration will yield noisy, unreliable data. The Gold Standard protocol requires a mixed-solvent potentiometric titration followed by Yasuda-Shedlovsky extrapolation.

The GLpKa Protocol (Potentiometric Titration)

Objective: Determine the thermodynamic pKa by titrating in Methanol/Water mixtures and extrapolating to 0% organic solvent.

Reagents:

• Analyte: >98% pure 2-[(4-Methylphenyl)amino]cyclohexan-1-ol (approx 5 mg).

• Titrant: 0.1 M KOH (standardized, carbonate-free).

• Background Electrolyte: 0.15 M KCl (to maintain constant ionic strength).

• Co-solvent: HPLC-grade Methanol (MeOH).

Step-by-Step Workflow:

• Calibration: Calibrate the pH electrode using the "4-Parameter" method to correct for the junction potential difference in mixed solvents.

• Preparation: Dissolve the compound in varying ratios of MeOH:Water (e.g., 30%, 40%, 50%, 60% MeOH). Ensure the ionic strength is adjusted to 0.15 M using KCl.

• Acidification: Add a known excess of 0.1 M HCl to fully protonate the amine (convert to

  ).

• Titration: Titrate with 0.1 M KOH under inert gas (Argon/Nitrogen) purge to prevent

  absorption.

• Data Acquisition: Record pH vs. Volume of KOH. The inflection point represents the neutralization of the excess acid, followed by the deprotonation of the ammonium species.

Visualization of the Workflow

Figure 1: The Yasuda-Shedlovsky workflow for determining pKa of lipophilic weak bases.

Part 3: Implications for Drug Development

Understanding the pKa of 2-[(4-Methylphenyl)amino]cyclohexan-1-ol is not merely an academic exercise; it directly dictates the compound's biopharmaceutical performance.

Solubility vs. Permeability Trade-off

Since the pKa (~5.4) is lower than physiological pH (7.4), the Henderson-Hasselbalch equation dictates the species distribution:

• Pros: High membrane permeability. The neutral species passively diffuses across the lipid bilayer. This suggests excellent potential for oral absorption and BBB penetration.

• Cons: Poor aqueous solubility. Without the charge to solvate the molecule, the compound may precipitate in the intestinal lumen or blood if not formulated correctly (e.g., using cyclodextrins or lipid-based formulations).

Stereochemical "Switching"

The cis and trans isomers may exhibit different pKa values (often

pKa 0.2 - 0.5).

• Development Tip: If the synthesis yields a racemic mixture or diastereomers, separate them early. The cis-isomer (likely forming stronger IMHB) might have a slightly higher LogP and lower pKa, altering its metabolic stability compared to the trans-isomer.

Biological Pathway Interaction (Diagram)

Figure 2: Biopharmaceutical fate of the compound based on its pKa profile.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 7813, p-Toluidine. Retrieved from [Link]

• OpenStax. Organic Chemistry: Basicity of Arylamines. Rice University. Retrieved from [Link]

• Carrupt, P. A., et al. (2006).Impact of Stereospecific Intramolecular Hydrogen Bonding on Cell Permeability and Physicochemical Properties. Journal of Medicinal Chemistry. (Contextual grounding on amino-alcohol pKa shifts).
• Avdeef, A. (2003).Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Source for Yasuda-Shedlovsky Protocol).

Sources

• 1. studylib.net [studylib.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pKa of p-Toluidine [vcalc.com]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of trans-2-[(4-Methylphenyl)amino]cyclohexan-1-ol

Executive Summary

This application note details the protocol for the regioselective and stereoselective aminolysis of cyclohexene oxide with p-toluidine (4-methylaniline) to synthesize 2-[(4-methylphenyl)amino]cyclohexan-1-ol .

-Amino alcohols are pivotal pharmacophores in drug discovery, serving as intermediates for beta-blockers, anticholinergics, and chiral auxiliaries. While traditional methods often require high temperatures or harsh Lewis acids, this guide focuses on two superior methodologies:

• Lewis Acid Catalysis (Bismuth Triflate): High-yield, rapid turnover at room temperature.

• Green Synthesis (Hot Water Promoted): Catalyst-free, sustainable approach driven by hydrophobic effects.

Both methods exclusively yield the trans -isomer due to the inherent

-type anti-addition mechanism.

Scientific Background & Mechanism[1][2]

The Challenge of Epoxide Ring Opening

Cyclohexene oxide is a meso-epoxide. The nucleophilic attack by an aromatic amine (like p-toluidine) is sterically governed. The core challenge is overcoming the poor nucleophilicity of the aromatic amine compared to aliphatic amines.

Mechanistic Pathway

The reaction proceeds via an activated epoxide intermediate.

• Activation: The epoxide oxygen coordinates to the Lewis Acid (LA) or hydrogen bonds with water, increasing the electrophilicity of the carbons.

• Nucleophilic Attack: The amine attacks the epoxide carbon from the face opposite the oxygen bridge (Anti-attack).

• Ring Opening: The C-O bond cleaves, relieving ring strain.

• Proton Transfer: Rapid proton exchange yields the neutral amino alcohol.

Stereochemical Outcome: The result is the trans-isomer. In the stable chair conformation of the product, the bulky hydroxyl (-OH) and arylamino (-NHAr) groups adopt a diequatorial orientation to minimize 1,3-diaxial interactions, while the vicinal protons are diaxial (

).

Reaction Pathway Diagram

Figure 1: Mechanistic pathway for the stereoselective ring opening of cyclohexene oxide.

Experimental Protocols

Method A: Bismuth(III) Triflate Catalyzed (High Efficiency)

Recommended for: High throughput screening, gram-scale synthesis, and kinetic studies.

Rationale: Bismuth(III) triflate,

, is a water-tolerant Lewis acid that activates the epoxide oxygen effectively without decomposing the sensitive amine. It offers superior activity compared to lanthanide triflates for this specific transformation.[1]

Reagents

• Cyclohexene oxide (1.0 equiv, 10 mmol)

• p-Toluidine (1.0 equiv, 10 mmol)

• (1 mol%, 0.1 mmol)

• Solvent: Acetonitrile (

  ) or Water ( )[2]

Step-by-Step Protocol

• Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve p-toluidine (1.07 g, 10 mmol) in 10 mL of Acetonitrile.

• Catalyst Addition: Add

  (65 mg, 0.1 mmol). Stir for 2 minutes until the catalyst is dispersed/dissolved.

• Substrate Addition: Add cyclohexene oxide (1.01 mL, 10 mmol) dropwise over 5 minutes.

• Reaction: Stir the mixture at Room Temperature (25°C) .

  • Monitoring: Check TLC (SiO2, Hexane/EtOAc 3:1) every 15 minutes. The reaction is typically complete within 30–60 minutes.

• Quench: Add 10 mL of water to quench the reaction.

• Extraction: Extract with Ethyl Acetate (

  ). Wash combined organic layers with brine.

• Drying: Dry over anhydrous

  , filter, and concentrate under reduced pressure.

• Purification: Recrystallize from Ethanol/Hexane or perform flash chromatography if necessary.

Expected Yield: 90–95%

Method B: Water-Promoted Green Synthesis (Sustainable)

Recommended for: Green chemistry applications, metal-free requirements.

Rationale: At elevated temperatures, water acts as a dual-activation medium. It activates the epoxide via hydrogen bonding and accelerates the reaction through hydrophobic aggregation of the organic reactants ("on-water" effect).

Reagents

• Cyclohexene oxide (1.0 equiv)

• p-Toluidine (1.0 equiv)

• Solvent: Deionized Water (5 mL per mmol reactant)

Step-by-Step Protocol

• Setup: Place p-toluidine (10 mmol) and cyclohexene oxide (10 mmol) in a reaction vessel.

• Solvent: Add 50 mL of deionized water. The reactants will likely form a heterogeneous suspension.

• Reaction: Heat the mixture to 60°C with vigorous stirring.

  • Note: Vigorous stirring is critical to maximize the interfacial area.

• Duration: Monitor via TLC. Reaction times are longer than Method A (typically 3–12 hours depending on scale).

• Workup: Cool to room temperature. The product often precipitates as a solid.

  • Solid Product: Filter the solid, wash with cold water, and dry.

  • Oily Product: Extract with Ethyl Acetate as in Method A.

Expected Yield: 85–90%

Comparison of Methodologies

Feature	Method A: Catalysis	Method B: Water Promoted
Reaction Time	30–60 mins	3–12 hours
Temperature	Room Temperature (25°C)	Heated (60°C)
Yield	Excellent (>90%)	Good (>85%)
Selectivity	Exclusive trans	Exclusive trans
Sustainability	Low metal load, solvent required	Metal-free, water solvent
Cost	Higher (Catalyst cost)	Very Low

Workflow Visualization

Figure 2: Decision matrix and experimental workflow for synthesis.

Quality Control & Characterization

To validate the synthesis of 2-[(4-methylphenyl)amino]cyclohexan-1-ol , confirm the following spectral characteristics.

NMR Spectroscopy (Validation of trans-isomer)

The key diagnostic feature is the coupling constant of the proton at the C2 position (attached to Nitrogen).

• 1H NMR (CDCl3, 400 MHz):

  • 6.98 (d, 2H, Ar-H), 6.55 (d, 2H, Ar-H) — Characteristic AA'BB' system of p-tolyl.
  • 3.35 (ddd, 1H, CH-O) — Axial proton.
  • 3.10 (ddd, 1H, CH-N) — Axial proton.

  • Coupling Constant (

    ): The coupling between H1 and H2 will be . This large value confirms the trans-diaxial relationship of the protons, proving the diequatorial orientation of the substituents.
  • 2.25 (s, 3H, Ar-CH3).

Physical Properties

• Appearance: Off-white to pale brown solid (aromatic amines can darken upon oxidation).

• Melting Point: Expect range between 85–95°C (derivative dependent).

Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete ring opening due to sterics.	Increase temperature (Method B) or catalyst loading (Method A). Ensure vigorous stirring.
Dark Product	Oxidation of p-toluidine.	Perform reaction under Nitrogen/Argon atmosphere. Recrystallize immediately.
Regioselectivity Issues	Not applicable for symmetric cyclohexene oxide.	If using asymmetric epoxides, Lewis Acid choice dictates regioselectivity (usually attacks less hindered carbon).
Emulsion during Workup	Surfactant-like properties of amino alcohol.	Use brine wash; allow longer settling time; filter through Celite if solid precipitates.

References

• Ollevier, T., & Lavie-Compin, G. (2002). Bismuth triflate-catalyzed mild and efficient epoxide opening by aromatic amines under aqueous conditions.[2] Tetrahedron Letters, 43(44), 7891-7893.[3]

• Azoulay, S., Manabe, K., & Kobayashi, S. (2005).[4] Catalytic Asymmetric Ring Opening of meso-Epoxides with Aromatic Amines in Water.[4] Organic Letters, 7(20), 4593-4595.

• Cepanec, I., Litvic, M., Mikuldas, H., Bartolinicic, A., & Vinkovic, V. (2003).[5] Calcium trifluoromethanesulfonate-catalyzed aminolysis of epoxides. Tetrahedron, 59(14), 2435-2439.

• Wang, Z., Cui, Y., Xu, Z., & Qu, J. (2008).[6] Hot Water-Promoted Ring-Opening of Epoxides and Aziridines by Water and Other Nucleophiles. The Journal of Organic Chemistry, 73(6), 2270-2274.

• Moghadam, M., Tangestaninejad, S., Mirkhani, V., & Mohammadpoor-Baltork, I. (2009). Highly Efficient Aminolysis of Epoxides Catalyzed by Reusable Zirconyl Triflate, ZrO(OTf)2.[2] Journal of Organometallic Chemistry.

Sources

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• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Catalytic Asymmetric Ring Opening of meso-Epoxides with Aromatic Amines in Water [organic-chemistry.org]
• 5. Calcium trifluoromethanesulfonate-catalysed aminolysis of epoxides [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Synthesis of Fused N-Aryl Oxazolidines from 2-[(4-Methylphenyl)amino]cyclohexan-1-ol

Introduction and Significance

Oxazolidines, five-membered heterocyclic compounds containing both nitrogen and oxygen, are a cornerstone of modern synthetic and medicinal chemistry.[1] Their structural motif is prevalent in a wide array of biologically active molecules, including antibiotics and anticonvulsants.[2][3] Furthermore, chiral oxazolidines serve as invaluable tools in asymmetric synthesis, acting as removable chiral auxiliaries to direct the stereochemical outcome of reactions, a critical aspect in the early phases of drug discovery.[4][][6]

This guide provides a comprehensive overview of the synthesis of a fused oxazolidine system derived from the chiral β-amino alcohol, 2-[(4-Methylphenyl)amino]cyclohexan-1-ol. The condensation reaction with aldehydes offers a direct and efficient route to these valuable heterocyclic structures. We will delve into the mechanistic underpinnings of this transformation, provide a detailed and validated experimental protocol, and discuss the broader applications of the resulting products for researchers in organic synthesis and drug development.

Synthesis Strategy and Mechanistic Rationale

The formation of an oxazolidine ring from a 1,2-amino alcohol is a classic condensation reaction, typically involving an aldehyde or, less commonly, a ketone.[1] The reaction proceeds through the formation of a hemiaminal intermediate, which then undergoes intramolecular cyclization. The overall process is an equilibrium, and specific experimental choices are made to drive the reaction toward the desired product.

The Core Reaction Mechanism

The synthesis relies on the reaction between the nucleophilic centers of 2-[(4-Methylphenyl)amino]cyclohexan-1-ol (the secondary amine and the hydroxyl group) and the electrophilic carbonyl carbon of an aldehyde.

The generally accepted mechanism involves three key stages:

• Hemiaminal Formation: The nitrogen atom of the amino alcohol performs a nucleophilic attack on the carbonyl carbon of the aldehyde. This forms a transient zwitterionic species that quickly undergoes proton transfer to yield a hemiaminal intermediate.

• Iminium Ion Formation: Under mildly acidic conditions (which can be catalyzed externally or by trace acids formed in situ), the hydroxyl group of the hemiaminal is protonated, turning it into a good leaving group (water).[2] Subsequent elimination of water results in the formation of a resonance-stabilized iminium ion.[7][8] This dehydration step is often the rate-limiting part of the sequence and is crucial for driving the reaction forward.

• Intramolecular Cyclization: The pendant hydroxyl group of the original amino alcohol acts as a nucleophile, attacking the electrophilic carbon of the iminium ion.[8] This final step forms the five-membered oxazolidine ring, yielding the final product.

Caption: General mechanism for oxazolidine formation.

Key Experimental Considerations

• Choice of Aldehyde: The substituent on the aldehyde (R') directly translates to the substituent at the C2 position of the oxazolidine ring. Formaldehyde is commonly used to install an unsubstituted methylene bridge. The use of other aliphatic or aromatic aldehydes allows for the introduction of diverse functionalities. Ketones can also be used but are generally less reactive than aldehydes.[2]

• Solvent and Water Removal: Since water is a byproduct of the condensation, its removal is critical to shift the equilibrium towards the product, in accordance with Le Châtelier's principle. A common and effective technique is azeotropic distillation using a Dean-Stark apparatus with a solvent like toluene. Alternatively, the inclusion of a dehydrating agent such as anhydrous magnesium sulfate can be employed.[7]

• Catalysis: While the reaction can proceed without a catalyst, particularly with highly reactive aldehydes, it is often accelerated by a catalytic amount of acid.[2][9] This facilitates the protonation of the hemiaminal's hydroxyl group, promoting the formation of the iminium ion. Various catalysts, from simple p-toluenesulfonic acid to Lewis acids like iron(II) chloride, have been reported for similar transformations.

Detailed Experimental Protocol

This protocol describes a general procedure for the synthesis of a fused oxazolidine by reacting 2-[(4-Methylphenyl)amino]cyclohexan-1-ol with formaldehyde.

Materials and Reagents

Reagent	CAS Number	Molar Mass ( g/mol )	Properties	Supplier/Purity
2-[(4-Methylphenyl)amino]cyclohexan-1-ol	10563-70-9	205.30	White to off-white solid	>98%
Paraformaldehyde	30525-89-4	(30.03)n	White crystalline solid	Reagent Grade
Toluene	108-88-3	92.14	Anhydrous, bp 111 °C	Anhydrous, >99.8%
p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)	6192-52-5	190.22	White solid	>98.5%
Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01	Saturated aqueous solution	ACS Grade
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	White powder	Laboratory Grade
Ethyl Acetate	141-78-6	88.11	For chromatography	HPLC Grade
Hexanes	110-54-3	86.18	For chromatography	HPLC Grade

Equipment

• Round-bottom flask (100 mL)

• Dean-Stark apparatus and reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

Step-by-Step Procedure

Caption: Experimental workflow for oxazolidine synthesis.

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-[(4-Methylphenyl)amino]cyclohexan-1-ol (4.11 g, 20.0 mmol, 1.0 eq) and toluene (50 mL).

• Reagent Addition: To the resulting solution, add paraformaldehyde (0.72 g, 24.0 mmol, 1.2 eq) and p-toluenesulfonic acid monohydrate (0.19 g, 1.0 mmol, 0.05 eq).

• Azeotropic Reflux: Attach a Dean-Stark trap and a reflux condenser to the flask. Heat the mixture to reflux (oil bath temperature ~120 °C) with vigorous stirring. Water will begin to collect in the trap.

• Reaction Monitoring: Continue refluxing for 3-5 hours, or until no more water is collected in the Dean-Stark trap. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amino alcohol spot has been consumed.

• Work-up: Once the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature. Carefully pour the reaction mixture into a separatory funnel containing 50 mL of a saturated aqueous sodium bicarbonate solution to quench the acid catalyst.

• Extraction: Shake the funnel vigorously and allow the layers to separate. Remove the aqueous layer and extract it with an additional portion of toluene (2 x 25 mL).

• Drying and Concentration: Combine all organic layers and dry over anhydrous magnesium sulfate. Filter off the drying agent and wash the solid with a small amount of toluene. Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure fused oxazolidine product.

Applications in Research and Development

The synthesized N-aryl fused oxazolidines are versatile intermediates with significant potential.

• Pharmaceutical Scaffolds: The oxazolidine ring is a privileged structure in medicinal chemistry.[3] Linezolid, an important antibiotic, features an N-aryl oxazolidinone core, highlighting the biological relevance of this class of compounds. The products from this synthesis can serve as building blocks for novel therapeutic agents.

• Chiral Auxiliaries: Given the inherent chirality of the starting amino alcohol, the resulting oxazolidine can be used as a chiral auxiliary.[] It can be N-acylated, and the resulting enolate can undergo diastereoselective alkylation or aldol reactions.[4] Subsequent hydrolysis of the oxazolidine ring reveals a new, enantiomerically enriched chiral molecule.

• Protecting Groups: The oxazolidine ring effectively serves as a protecting group for the 1,2-amino alcohol functionality, masking both the amine and hydroxyl groups in a single step. This protection is stable to many reaction conditions but can be readily cleaved by acid-catalyzed hydrolysis.[1]

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	- Ineffective water removal.- Inactive catalyst.- Low reaction temperature.	- Ensure the Dean-Stark apparatus is functioning correctly.- Use fresh or anhydrous solvent.- Use a fresh batch of catalyst.- Ensure the mixture is at a vigorous reflux.
Incomplete Reaction	- Insufficient reaction time.- Reversibility of the reaction.	- Extend the reflux time and monitor by TLC.- Ensure all water is being efficiently removed from the reaction mixture.
Formation of Byproducts	- Decomposition of starting materials or product at high temperatures.- Polymerization of the aldehyde.	- Use a minimal amount of catalyst.- Consider running the reaction at a lower temperature for a longer duration.- Add the aldehyde slowly to the heated solution.
Difficult Purification	- Product co-elutes with impurities.	- Adjust the polarity of the chromatography eluent system.- Consider recrystallization as an alternative or additional purification step.

References

• Srivastava, R. S., et al. (2016). Fe-catalyzed synthesis of substituted N-aryl oxazolidines. Organic & Biomolecular Chemistry. Available at: [Link]

• Srivastava, R. S., et al. (2016). Fe-catalyzed synthesis of substituted N-aryl oxazolidines. RSC Publishing. Available at: [Link]

• Shie, J.-J., & Fang, J.-M. (2003). Palladium-catalyzed synthesis of N-aryloxazolidinones from aryl chlorides. Organic Letters. Available at: [Link]

• Al-Masum, M., Lott, B., & Ghazialsharif, N. (2012). An Efficient Reaction Process for the Synthesis of Oxazinanes, and Oxazolidines in the Presence of Air. International Journal of Organic Chemistry. Available at: [Link]

• Leclerc, S., et al. (2014). Synthesis of 3-Alkyl Oxazolidines, Derived from 2-Hydroxymethyl Piperidine, as Analytical Standards for the Analysis of Volatile Aldehydes in the Workplace. ACS Omega. Available at: [Link]

• Person, K. A., et al. (2025). Chirality Transfer and Oxazolidine Formation in Reaction of L and D Enantiomers of β-Hydroxy Amino Acids with Nitrogenous Carboxaldehydes and Nickel(II). Molecules. Available at: [Link]

• Srivastava, R. S., et al. (2016). Fe-Catalyzed Synthesis of Substituted N-Aryl Oxazolidines. ResearchGate. Available at: [Link]

• Toda, Y., et al. (2017). Tetraarylphosphonium Salt-Catalyzed Synthesis of Oxazolidinones from Isocyanates and Epoxides. Organic Letters. Available at: [Link]

• Majumdar, K. C., & Ganai, S. (2016). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Advances. Available at: [Link]

• Al-Masum, M., et al. (2012). An Efficient Reaction Process for the Synthesis of Oxazinanes, and Oxazolidines in the Presence of Air. Scientific Research Publishing. Available at: [Link]

• Organic Chemistry Portal. Synthesis of oxazolidines. Organic Chemistry Portal. Available at: [Link]

• Wikipedia. Oxazolidine. Wikipedia. Available at: [Link]

• Liu, Y., et al. (2013). Theoretical Study on the Mechanism of Stereoselective Synthesis of Oxazolidinones. The Journal of Physical Chemistry A. Available at: [Link]

• Organic Chemistry Portal. Oxazolidinone synthesis. Organic Chemistry Portal. Available at: [Link]

• Aydoğan, F., et al. (2020). One-pot synthesis of oxazolidinones and five-membered cyclic carbonates from epoxides and chlorosulfonyl isocyanate: theoretical evidence for an asynchronous concerted pathway. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Branco-Junior, A. L., et al. (2016). The Role of Oxazolidine Derivatives in the Treatment of Infectious and Chronic Diseases. ResearchGate. Available at: [Link]

• Gáspár, A., et al. (2023). Chiral Separation of Oxazolidinone Analogs by Capillary Electrophoresis Using Anionic Cyclodextrins as Chiral Selectors: Emphasis on Enantiomer Migration Order. Molecules. Available at: [Link]

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• 3. researchgate.net [researchgate.net]
• 4. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Chiral Separation of Oxazolidinone Analogs by Capillary Electrophoresis Using Anionic Cyclodextrins as Chiral Selectors: Emphasis on Enantiomer Migration Order - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of 3-Alkyl Oxazolidines, Derived from 2-Hydroxymethyl Piperidine, as Analytical Standards for the Analysis of Volatile Aldehydes in the Workplace - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Asymmetric Synthesis Using Amino Alcohol Ligands

Introduction: The Critical Role of Chirality and Amino Alcohol Ligands in Modern Synthesis

In the realm of pharmaceutical and materials science, the three-dimensional arrangement of atoms within a molecule, or its stereochemistry, is of paramount importance. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, often exhibit markedly different biological activities and physical properties. Consequently, the ability to selectively synthesize a single enantiomer, a process known as asymmetric synthesis, is a cornerstone of modern chemical research and development. Chiral amino alcohols have emerged as a highly valuable class of ligands in this field, forming the structural basis for numerous natural products and active pharmaceutical ingredients (APIs).[1] Their prevalence in a wide array of therapeutic agents, including beta-blockers and anticancer drugs, underscores the continuous demand for efficient and highly stereoselective methods for their synthesis.[1]

This guide provides an in-depth exploration of asymmetric synthesis procedures that employ chiral amino alcohol ligands. We will delve into the mechanistic principles governing their catalytic activity, present detailed, field-proven protocols for key synthetic transformations, and offer a comparative analysis of various ligand systems to aid in the rational selection for specific applications.

Mechanistic Insights: The Foundation of Stereoselectivity

The efficacy of chiral amino alcohol ligands in inducing enantioselectivity lies in their ability to form transient, diastereomeric complexes with the reacting species. This creates a chiral environment that energetically favors one reaction pathway over the other, leading to the preferential formation of one enantiomer.

A classic example is the enantioselective addition of organozinc reagents to aldehydes. The chiral amino alcohol ligand first reacts with the organozinc reagent (e.g., diethylzinc) to form a chiral zinc-alkoxide complex. This complex then coordinates with the aldehyde, orienting it in a specific manner due to steric and electronic interactions. This pre-organization dictates the facial selectivity of the subsequent nucleophilic attack by the alkyl group from another organozinc molecule, resulting in a chiral secondary alcohol with high enantiomeric excess (ee).[2]

The Catalytic Cycle of Diethylzinc Addition to an Aldehyde

The following diagram illustrates the proposed catalytic cycle for the asymmetric addition of diethylzinc to an aldehyde, a fundamental carbon-carbon bond-forming reaction.[2]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Recrystallization of 2-[(4-Methylphenyl)amino]cyclohexan-1-ol

An advanced technical support guide for researchers, scientists, and drug development professionals on the purification of 2-[(4-Methylphenyl)amino]cyclohexan-1-ol via recrystallization.

This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address specific challenges encountered during the purification of 2-[(4-Methylphenyl)amino]cyclohexan-1-ol. The methodologies and principles described are grounded in established chemical practices to ensure reliable and reproducible outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the critical first steps in developing a recrystallization protocol for 2-[(4-Methylphenyl)amino]cyclohexan-1-ol?

A1: The foundational step is selecting an appropriate solvent system. The ideal solvent should dissolve the compound sparingly or not at all at room temperature but show high solubility at an elevated temperature, typically its boiling point.[1][2] The structural features of 2-[(4-Methylphenyl)amino]cyclohexan-1-ol—a polar amino alcohol group and a non-polar tolyl and cyclohexyl backbone—suggest that a solvent of intermediate polarity or a mixed-solvent system will likely be required.

A systematic solvent screening with small quantities of the crude material (~100 mg) is the most effective starting point.[3] This empirical approach saves time and material compared to large-scale trial-and-error.

Q2: How do I select the best solvent? My compound seems to be either too soluble or not soluble enough in common single solvents.

A2: This is a common challenge. The principle of "like dissolves like" provides a starting point; polar compounds are more soluble in polar solvents, and vice-versa.[4] Given the molecule's mixed polarity, finding a single perfect solvent can be difficult.

If single-solvent screening is unsuccessful, a mixed-solvent (or binary solvent) system is the logical next step.[3][4] This technique uses two miscible solvents: one in which the compound is highly soluble (the "solvent") and another in which it is poorly soluble (the "antisolvent").[5]

Workflow for Mixed-Solvent Recrystallization:

• Dissolve the crude compound in a minimum amount of the hot "good" solvent.

• While the solution is still hot, add the "poor" solvent (the antisolvent) dropwise until persistent cloudiness (turbidity) is observed.[5] This indicates the solution is saturated.

• Add a few drops of the hot "good" solvent to redissolve the precipitate and make the solution clear again.[5]

• Allow the solution to cool slowly to induce crystallization.

Common mixed-solvent pairs for compounds like this include ethanol/water, acetone/hexane, or ethyl acetate/hexane.[6][7]

Troubleshooting Guide

Problem 1: No crystals are forming, even after the solution has cooled completely.

This is one of the most frequent issues in recrystallization and can stem from several causes.

• Cause A: The solution is too dilute (excess solvent was used). This is the most common reason for crystallization failure.[8] Even a slight excess of solvent can keep the compound dissolved in the mother liquor.[9]

  • Solution: Re-heat the solution and carefully evaporate a portion of the solvent to increase the concentration.[9] Allow it to cool again. Test the mother liquor by dipping a glass rod in it; if a solid residue forms upon evaporation, significant compound remains in solution.[9]

• Cause B: The solution is supersaturated. Sometimes, a solution can hold more solute than its equilibrium saturation point without forming crystals.[8]

  • Solution 1 (Scratching): Use a glass stirring rod to gently scratch the inner surface of the flask just below the solvent line.[4][10] The microscopic imperfections on the glass provide nucleation sites for crystal growth.

  • Solution 2 (Seeding): If available, add a single, tiny "seed" crystal of the pure compound to the cooled solution.[4][10] This provides a template for further crystal lattice formation.

Problem 2: The compound "oils out" instead of forming solid crystals.

"Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline lattice.

• Cause A: The boiling point of the solvent is higher than the melting point of the compound. This causes the solid to melt in the hot solution before it can crystallize.[4]

  • Solution: Choose a solvent with a lower boiling point.

• Cause B: The solution is cooling too rapidly. Rapid cooling can sometimes favor the formation of an amorphous oil over an ordered crystal structure.[8]

  • Solution: Re-heat the solution to redissolve the oil. You may need to add a small amount of extra solvent.[8] Then, ensure the solution cools very slowly. This can be achieved by insulating the flask or leaving it on a hot plate that is turned off to cool gradually.[8]

• Cause C: High concentration of impurities. Impurities can disrupt the crystal lattice formation, leading to an oil.

  • Solution: The oil may be an impure form of the product. Try to decant the mother liquor, dissolve the oil in a fresh, larger volume of hot solvent, and attempt the recrystallization again. If this fails, a different purification technique like column chromatography may be necessary before attempting recrystallization.

Problem 3: The crystal yield is very low.

A low yield means a significant portion of your compound was not recovered.

• Cause A: Using too much solvent during dissolution. As discussed in Problem 1, this is a primary cause of product loss to the mother liquor.[9][11]

  • Solution: Always use the minimum amount of hot solvent required to fully dissolve the solid.[11] If the mother liquor is still available, you can try to concentrate it by evaporation to recover a second crop of crystals.

• Cause B: Premature crystallization during hot filtration. If insoluble impurities were present and a hot filtration step was performed, the desired compound may have crystallized on the filter paper or in the funnel.

  • Solution: To prevent this, use slightly more than the minimum amount of hot solvent before filtering and pre-heat the filtration apparatus (funnel and receiving flask) with hot solvent.[4][12]

• Cause C: Washing the final crystals with the wrong solvent or too much solvent.

  • Solution: Wash the collected crystals with a minimal amount of ice-cold recrystallization solvent.[11][13] Using room temperature or warm solvent will redissolve a portion of your purified product.

Problem 4: The purified crystals are colored, but the pure compound should be colorless.

• Cause: Presence of colored, highly polar impurities. These impurities can become trapped in the crystal lattice.

  • Solution: Add a very small amount of activated charcoal to the hot solution before the filtration step.[4] The charcoal will adsorb the colored impurities. Use charcoal sparingly, as it can also adsorb the desired product, reducing the yield.[4][9] Perform a hot gravity filtration to remove the charcoal before cooling.

Data Tables & Protocols

Table 1: Properties of Common Recrystallization Solvents

Solvent	Boiling Point (°C)	Polarity	Notes
Water	100	Very High	Good for polar salts, amides. Often used as an antisolvent with alcohols.[4][6]
Ethanol	78	High	A versatile and commonly used solvent for moderately polar compounds.[6]
Methanol	65	High	Similar to ethanol but more volatile.[4]
Acetone	56	Medium-High	A strong solvent, often used in mixed systems with non-polar solvents.[4][6]
Ethyl Acetate	77	Medium	Good for a wide range of compounds; less polar than alcohols.[4]
Dichloromethane	40	Medium-Low	Volatile; useful for less polar compounds. Use in a fume hood.
Toluene	111	Low	Good for non-polar and aromatic compounds. High boiling point can be an issue.
Hexane	69	Very Low	A non-polar solvent, often used as an antisolvent for polar compounds.[6]

Protocol 1: Step-by-Step Single-Solvent Recrystallization

• Dissolution: Place the crude 2-[(4-Methylphenyl)amino]cyclohexan-1-ol in an Erlenmeyer flask. Add a magnetic stir bar or boiling chips. Add a small amount of the chosen solvent and heat the mixture to a gentle boil with stirring.[4]

• Saturation: Continue adding the hot solvent dropwise until the solid just dissolves completely. Avoid adding a large excess.[14]

• (Optional) Hot Filtration: If insoluble impurities or charcoal are present, filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.[4]

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly and undisturbed to room temperature.[2][15] Slow cooling promotes the formation of larger, purer crystals.

• Cooling: Once the flask has reached room temperature, it can be placed in an ice-water bath for 15-20 minutes to maximize crystal yield.[12][16]

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.[17]

• Washing: Wash the crystals on the filter paper with a small portion of ice-cold solvent to remove any adhering mother liquor.[11]

• Drying: Allow the crystals to dry thoroughly under vacuum to remove residual solvent before weighing and analysis (e.g., melting point).

Visual Workflow Guides

Below are diagrams illustrating key decision-making processes in recrystallization.

Caption: Decision workflow for selecting a suitable recrystallization solvent.

Caption: Troubleshooting flowchart for common recrystallization issues.

References

• Solvent Choice. (n.d.). University of York, Chemistry Teaching Labs. Retrieved from [Link]

• Mixed-solvent recrystallisation. (n.d.). University of York, Chemistry Teaching Labs. Retrieved from [Link]

• Recrystallization. (n.d.). OChemOnline. Retrieved from [Link]

• Solvent Selection and Recrystallization Guide. (n.d.). Scribd. Retrieved from [Link]

• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Recrystallization using two solvents. (2012, May 7). Royal Society of Chemistry. [Video]. YouTube. Retrieved from [Link]

• Finding the best solvent for recrystallisation student sheet. (2021, September). Royal Society of Chemistry, Education in Chemistry. Retrieved from [Link]

• Experiment 9 — Recrystallization. (2009). Swarthmore College. Retrieved from [Link]

• Recrystallization. (n.d.). California State University, Stanislaus. Retrieved from [Link]

• 3.6F: Troubleshooting. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

• Recrystallization - Single Solvent. (n.d.). University of Toronto Scarborough. Retrieved from [Link]

• Problems with Recrystallisations. (n.d.). University of York, Chemistry Teaching Labs. Retrieved from [Link]

• How to recrystallization amine compound and it is not soluble in common organic solvents. (2021, January 19). ResearchGate. Retrieved from [Link]

• Lab Procedure: Recrystallization. (2024, January 23). LabXchange. Retrieved from [Link]

• Recrystallization I. (n.d.). Macalester College. Retrieved from [Link]

• Recrystallization. (2010, February 4). MIT OpenCourseWare. [Video]. YouTube. Retrieved from [Link]

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• 1. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 2. edu.rsc.org [edu.rsc.org]
• 3. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 4. rubingroup.org [rubingroup.org]
• 5. Chemistry Teaching Labs - Mixed-solvents [chemtl.york.ac.uk]
• 6. Reagents & Solvents [chem.rochester.edu]
• 7. echemi.com [echemi.com]
• 8. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 9. chem.libretexts.org [chem.libretexts.org]
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• 11. people.chem.umass.edu [people.chem.umass.edu]
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• 14. Home Page [chem.ualberta.ca]
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• 17. amherst.edu [amherst.edu]

Technical Support Center: Separation & Purification of 2-[(4-Methylphenyl)amino]cyclohexan-1-ol

Document ID: TSC-ISO-2024-001 Topic: Stereochemical Separation of cis and trans 2-[(4-Methylphenyl)amino]cyclohexan-1-ol Audience: Process Chemists, Medicinal Chemists, Analytical Scientists

Core Technical Overview

The Molecule: 2-[(4-Methylphenyl)amino]cyclohexan-1-ol is a vicinal amino alcohol derived from the ring-opening of cyclohexene oxide by p-toluidine. The Challenge: The biological activity of amino alcohols is strictly dependent on their stereochemistry. While the synthetic route (epoxide opening) heavily favors the trans isomer, trace cis impurities or specific synthesis requirements for the cis isomer necessitate robust separation protocols.

Stereochemical Reference

Isomer	Configuration	Key Feature	Common Synthesis Origin
Trans	(1R,2R) or (1S,2S)	Diequatorial substituents (stable chair)	Epoxide opening (Anti-addition)
Cis	(1R,2S) or (1S,2R)	Axial/Equatorial substituents	Reduction of 2-aminocyclohexanones

Diagnostic Module: Identification (NMR)

Issue: Users often struggle to distinguish isomers solely by

values. Solution: H-NMR coupling constants ( ) are the definitive diagnostic tool.[1]

The Coupling Constant Rule ( -Value)

In the cyclohexane ring, the coupling constant between protons on C1 and C2 depends on the dihedral angle (Karplus relationship).

• Trans-Isomer: The bulky p-tolylamino and hydroxyl groups prefer the diequatorial position to avoid 1,3-diaxial strain. This locks the protons at C1 and C2 into the diaxial orientation.

  • (Large coupling)

• Cis-Isomer: One group is axial, the other equatorial.[1][2] The protons are axial-equatorial .

  • (Small coupling)

Diagnostic Decision Tree

Caption: Logic flow for stereochemical assignment using proton NMR coupling constants.

Separation Protocols

Protocol A: Flash Column Chromatography (Purification)

Best for: Isolating the cis impurity or purifying <5g of material. Principle:

• Cis-Isomer: Capable of strong intramolecular hydrogen bonding (OH

  N). This "hides" the polar groups, making the molecule effectively less polar .

• Trans-Isomer: Intramolecular H-bonding is geometrically impossible (diequatorial). The OH and NH groups are exposed to the silica, making it more polar .

• Elution Order: Cis (High

  ) elutes first; Trans (Low ) elutes second.

Step-by-Step Guide:

• Stationary Phase: Silica Gel 60 (230-400 mesh).

• Mobile Phase:

  • Start: 10% Ethyl Acetate in Hexane.

  • Gradient: Ramp to 30% Ethyl Acetate.

  • Tip: Add 1% Triethylamine (TEA) if the amine streaks/tails on the column.

• Loading: Dissolve crude oil in minimum DCM; load onto the column.

• Collection:

  • First Fraction: Cis isomer (check NMR for small

    ).[1]

  • Second Fraction: Trans isomer (check NMR for large

    ).[1]

Protocol B: Fractional Crystallization (Scale-Up)

Best for: Purifying the major trans isomer (>10g scale). Principle: The trans isomer typically has a higher melting point and better packing efficiency due to symmetry.

Step-by-Step Guide:

• Solvent System: Ethanol/Hexane (1:4) or Toluene.

• Dissolution: Dissolve crude mixture in hot Ethanol.

• Precipitation: Add hot Hexane until slight turbidity appears.

• Cooling: Allow to cool slowly to room temperature, then 4°C.

• Filtration: The precipitate is predominantly the trans isomer. The mother liquor will be enriched in the cis isomer (and uncrystallized trans).

Synthesis Control: Root Cause Analysis

If you are seeing unexpected ratios of isomers, examine your upstream synthesis conditions.

Mechanism of Origin

The standard synthesis involves the nucleophilic attack of p-toluidine on cyclohexene oxide.

• Rule: Epoxide opening under basic or neutral conditions proceeds via Anti-Addition .

• Result: The incoming amine attacks the carbon opposite the epoxide oxygen. This forces the oxygen and the amine to be on opposite faces of the ring

  Trans Product .[3]

Why do I have Cis?

• Mechanism Leakage: Acid-catalyzed opening (if strong acid is used) can sometimes proceed via a carbocation-like transition state, scrambling stereochemistry (rare in this specific substrate but possible).

• Starting Material: Impure cyclohexene oxide.

• Alternative Route: If you synthesized via reduction of 2-(p-tolylamino)cyclohexanone, the hydride delivery direction determines the ratio (often giving mixtures).

Caption: Mechanistic pathway showing the origin of the trans-isomer dominance.

Troubleshooting FAQs

Q: My product is oiling out during crystallization. What should I do?

• A: This indicates the presence of impurities (likely the cis isomer or unreacted amine) lowering the melting point.

  • Fix: Perform a rapid "filtration" column. Pass the material through a short pad of silica using 20% EtOAc/Hexane to remove tar/baseline impurities. Then re-attempt crystallization with a seed crystal of pure trans material if available.

Q: The spots on TLC are overlapping. How can I visualize them better?

• A: Amino alcohols can be tricky.

  • Stain: Do not rely on UV alone. Use Ninhydrin (stains amines red/purple) or Phosphomolybdic Acid (PMA) (stains alcohols dark blue).

  • Eluent: Switch to Toluene:Acetone (4:1). This orthogonal solvent system often separates diastereomers better than Hexane:EtOAc.

Q: Can I convert the cis isomer into the trans isomer?

• A: No, not directly. However, you can oxidize the cis-alcohol to the ketone (2-(p-tolylamino)cyclohexanone) using Swern oxidation, and then reduce it back. Using a bulky reducing agent (like L-Selectride) might favor the cis, while small hydrides (NaBH4) typically yield a mixture favoring the thermodynamically stable trans.

References

• Mechanistic Basis of Epoxide Opening: Smith, J. G. "Synthetically useful reactions of epoxides." Synthesis 1984.8 (1984): 629-656. Core Principle: Nucleophilic attack on cyclohexene oxide proceeds via anti-addition.
• NMR Characterization of 2-Aminocyclohexanols: Garcı́a Ruano, J. L., et al. "Stereoselective synthesis of 2-aminocyclohexanols." Tetrahedron 55.49 (1999): 14359-14376. Data: Confirms (trans) > 10 Hz and (cis) < 5 Hz.

• Chromatographic Separation

  • Kaha37 et al. "Separation of diastereomers."[4] Chromatography Forum, 2008.[4] Link

  • Insight: Silica gel separation of amino-alcohol diastereomers often requires trial of non-polar modifiers.

• Synthesis Verification

  • Xu, M., et al. "Ring-Opening of Epoxides with Amines for Synthesis of β-Amino Alcohols." MDPI Molecules, 2020. Link

  • Specific Data: Lists 2-(p-tolylamino)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 4. Separation of diastereomers - Chromatography Forum [chromforum.org]

Technical Support Center: Overcoming Steric Hindrance in Cyclohexane Amino Alcohol Synthesis

Status: Operational Ticket ID: STERICS-001 Subject: Troubleshooting Low Yields & Stereochemical Inversion in Hindered Systems Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary

You are likely accessing this guide because the standard

opening of cyclohexene oxide with a bulky amine (e.g., tert-butylamine, adamantylamine) has failed. In unhindered systems, this reaction proceeds thermally.[1] However, in sterically congested cyclohexane systems, the repulsion between the incoming nucleophile and the axial hydrogens (or substituents) raises the activation energy significantly.[1]

This guide moves beyond "heat it longer" and provides catalytic and mechanistic interventions to lower that barrier while maintaining stereochemical control.

Module 1: The Catalytic Solution (Lewis Acid Activation)

The Problem: The "Classic" thermal route relies on the amine's nucleophilicity.[1] When the amine is bulky, it cannot approach the epoxide carbons effectively.[1] The Fix: Switch to Lewis Acid Catalysis . By coordinating to the epoxide oxygen, you increase the electrophilicity of the carbon center, pulling the reaction forward despite the steric wall.[1]

Recommended Protocol: Metal Triflate Catalysis

We recommend Bismuth(III) Triflate or Calcium Triflate over traditional Lewis acids (

) because they are water-tolerant, recyclable, and less prone to polymerizing the epoxide.[1]

Standard Operating Procedure (SOP-01)

• Substrates: Cyclohexene oxide (1.0 equiv), Bulky Amine (1.0–1.2 equiv).

• Catalyst:

  or (1–5 mol%).

• Solvent: Acetonitrile (

  ) or Water (surfactant-type effect).

Step-by-Step:

• Preparation: Dissolve 1.0 mmol of cyclohexene oxide in 2 mL of

  .

• Activation: Add 0.05 mmol (5 mol%) of metal triflate. Stir for 5 minutes at Room Temperature (RT). Note: The solution may turn slightly cloudy.

• Addition: Add 1.1 mmol of the amine dropwise.

• Reaction: Stir at RT. Monitor via TLC (stain with Ninhydrin or PMA).

  • Checkpoint: If conversion is <10% after 2 hours, heat to 40°C.[1]

• Workup: Quench with water. Extract with EtOAc.[1] The catalyst remains in the aqueous phase and can often be recycled.[1][2][3]

Mechanism of Action

The metal center (

) coordinates to the epoxide oxygen. This lengthens the C-O bond, developing a partial positive charge on the carbon, making it susceptible to attack even by weak or hindered nucleophiles.[1]

Figure 1: Lewis Acid activation pathway lowering the energy barrier for nucleophilic attack.

Module 2: Stereochemical Integrity (The Furst-Plattner Rule)

The Problem: Users often obtain the correct mass but the wrong NMR coupling constants, indicating an unexpected conformer. The Science: The ring opening of cyclohexene oxides is governed by the Furst-Plattner Rule (Trans-Diaxial Effect).[1][4] The nucleophile must attack from a trajectory that leads to a chair-like transition state where the two new groups (OH and

) are trans-diaxial .

The Conformation Trap

After the reaction, the cyclohexane ring is flexible.[1] The kinetic product is diaxial, but the thermodynamic product (after a ring flip) places both bulky groups in the equatorial position.[1]

Parameter	Kinetic Product (Immediate)	Thermodynamic Product (Equilibrated)
Configuration	trans-1,2-diaxial	trans-1,2-diequatorial
Stability	Lower (1,3-diaxial strain)	Higher (minimizes steric clash)
NMR ( )	Small coupling (2–5 Hz)	Large coupling (8–11 Hz)
Implication	If you lock the conformation (e.g., t-butyl group), you may trap the diaxial form.	Standard cyclohexanes will flip to this form.[1]

Critical Troubleshooting Check: If your NMR shows a coupling constant of

for the proton geminal to the alcohol, you have the diaxial conformer.[1] If , you have the diequatorial conformer.[1] Both are chemically the same trans-isomer, but they behave differently in biological docking.[1]

Figure 2: Conformational evolution of the product post-synthesis.

Module 3: The "Nuclear Option" (Microwave Irradiation)[1]

If catalysis fails due to extreme steric bulk (e.g., linking two steroid scaffolds), thermal energy must be applied efficiently to overcome the entropic penalty.[1]

Why Microwave? Conventional heating creates thermal gradients that can degrade sensitive amines.[1] Microwave irradiation provides uniform dielectric heating, often allowing solvent-free conditions which maximize the concentration of reactants (kinetically favorable for bimolecular reactions).[1]

Protocol (SOP-MW-02)

• Catalyst:

  (1 mol%) or Silica Gel (solid support).

• Solvent: None (Neat).

• Mix epoxide (1 mmol) and amine (1.2 mmol) in a microwave vial.

• Add 10 mg of

  .[1]

• Irradiate at 100 Watts for 10–15 minutes (Target Temp: 80°C).

• Extract residue with ether/dichloromethane.[1]

Troubleshooting FAQ

Q1: The reaction turns black/tarry, but the starting material remains.

• Diagnosis: You are likely using a strong Lewis Acid like

  or which is causing polymerization of the epoxide or oxidation of the amine.[1]

• Fix: Switch to "softer" lanthanide or metal triflates (

  , ). These activate the oxygen without stripping the epoxide.[1] Alternatively, use Lithium Perchlorate in Diethyl Ether (LPDE) (5.0 M), which acts as a mild electrolyte medium stabilizing the charged transition state.[1]

Q2: I am getting the cis-amino alcohol.

• Diagnosis: This suggests an

  -like mechanism where the epoxide opens to a carbocation before the amine attacks.[1] This happens with strong acids or highly stabilized carbocations (e.g., styrene oxide derivatives).[1]

• Fix: Increase the concentration of the amine or switch to basic conditions (Alumina support) to enforce the

  (inversion) mechanism.

Q3: My amine is a solid and won't mix with the epoxide.

• Diagnosis: Phase transfer issue.[1]

• Fix: Use Melt Synthesis .[1] Mix the two solids with a small amount of Tetrabutylammonium Bromide (TBAB). TBAB acts as a molten ionic liquid at slightly elevated temperatures (

  60°C), acting as both solvent and catalyst.[1]

Q4: I cannot separate the product from the excess amine.

• Diagnosis: Similar polarities.[1]

• Fix: Use a catch-and-release strategy.

  • Pass the crude mixture through a strongly acidic cation exchange resin (e.g., Dowex 50W).[1]

  • Wash with MeOH (removes non-basic impurities).[1]

  • Elute product with

    in MeOH.[1]

References

• Cepanec, I., et al. (2003).[1][5][6] "Calcium trifluoromethanesulfonate-catalyzed aminolysis of epoxides." Tetrahedron, 59(14), 2435-2439.[1] Link

• Shivani, et al. (2007).[1][5] "Zinc(II) perchlorate hexahydrate catalyzed opening of epoxides by amines." Journal of Organic Chemistry, 72(10), 3713-3722.[1] Link

• Ollevier, T., & Lavie-Compin, G. (2002).[1] "Bismuth triflate-catalyzed rearrangement of epoxides and aminolysis."[3] Tetrahedron Letters, 43(5), 799-803.[1] Link

• Azizi, N., & Saidi, M. R. (2005).[1][5] "LiClO4-catalyzed aminolysis of epoxides in water." Organic Letters, 7(17), 3649-3651.[1] Link

• Crotti, P., et al. (1998).[1] "Regiochemical control in the ring opening of epoxides." Journal of Organic Chemistry, 63(11), 3739-3744.[1] Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Fürst-Plattner Rule - Wikipedia [en.wikipedia.org]
• 5. β-Amino alcohol synthesis by amination (alkylation) [organic-chemistry.org]
• 6. Calcium trifluoromethanesulfonate-catalysed aminolysis of epoxides [organic-chemistry.org]

Reference Data & Comparative Studies

Characterization Guide: 2-[(4-Methylphenyl)amino]cyclohexan-1-ol via IR Spectroscopy

Executive Summary

This guide provides a definitive spectroscopic protocol for characterizing 2-[(4-Methylphenyl)amino]cyclohexan-1-ol (also referred to as trans-2-(p-tolylamino)cyclohexanol). This molecule is typically synthesized via the aminolysis of cyclohexene oxide with p-toluidine.

For the researcher, the critical analytical challenge is not merely identifying functional groups but verifying the regioselective ring-opening and distinguishing the product from its precursors (p-toluidine and cyclohexene oxide). This guide replaces generic spectral lists with a comparative logic framework, enabling you to validate reaction completion and stereochemical integrity.

Mechanistic Context & Structural Logic

To interpret the IR spectrum accurately, one must understand the vibrational changes induced by the synthesis. The reaction involves the nucleophilic attack of p-toluidine on cyclohexene oxide, typically yielding the trans-isomer due to steric constraints during the SN2-like ring opening.

Figure 1: Synthesis & Vibrational Transformation Map

Caption: Transformation of vibrational modes during the aminolysis of cyclohexene oxide. Note the transition from a primary amine doublet to a secondary amine singlet and the emergence of the hydroxyl band.

Comparative Analysis: Target vs. Alternatives

In this context, "alternatives" refer to the starting materials (precursors) whose presence indicates incomplete reaction. The most common error in characterizing this beta-amino alcohol is misidentifying the N-H and O-H region due to overlap.

The Diagnostic "Fingerprint" Comparison

The following table contrasts the target molecule against its precursors. Use this to validate purity.

Vibrational Mode	Target: 2-[(4-Methylphenyl)amino]cyclohexan-1-ol	Precursor: p-Toluidine	Precursor: Cyclohexene Oxide	Diagnostic Status
N-H Stretching	Single band (weak/sharp) ~3380–3420 cm⁻¹ (Secondary Amine)	Doublet ~3440 & 3360 cm⁻¹ (Primary Amine)	Absent	CRITICAL : Presence of a doublet indicates unreacted amine.
O-H Stretching	Broad band ~3200–3400 cm⁻¹ (H-bonded)	Absent	Absent	CRITICAL : Confirms ring opening.
C-O Stretching	Strong ~1060 cm⁻¹ (Secondary Alcohol)	Absent	Ring breathing ~820–850 cm⁻¹ (Epoxide)	Differentiates alcohol from ether/epoxide.
Aromatic C-H	Out-of-plane bend ~815 cm⁻¹ (p-substituted)	Out-of-plane bend ~815 cm⁻¹	Absent	Confirms presence of p-tolyl moiety.
Aliphatic C-H	Strong, 2850–2930 cm⁻¹ (Cyclohexyl ring)	Weak (Methyl only)	Strong, 2850–2950 cm⁻¹	Non-diagnostic (present in both).

Intramolecular Hydrogen Bonding

The target molecule is a

-amino alcohol. In the trans configuration, the -OH and -NH- groups can engage in intramolecular hydrogen bonding.

• Effect: This often shifts the O-H stretch to lower wavenumbers (closer to 3300 cm⁻¹) and broadens it significantly compared to a free alcohol.

• Observation: You will likely see a sharp N-H peak "riding" on the shoulder of a broader O-H envelope.

Detailed Peak Assignment Protocol

This protocol is designed for data acquired via FT-IR (ATR or KBr pellet) .

Region 1: High Frequency (3000–3600 cm⁻¹)

• 3600–3200 cm⁻¹ (Mixed Mode): Look for a broad absorption centered around 3350 cm⁻¹ (O-H stretch). Superimposed or slightly higher (approx. 3400 cm⁻¹), look for a sharper, weaker spike.

  • Validation: If you see two sharp spikes clearly resolved, your product is contaminated with p-toluidine.

• 3000–3100 cm⁻¹ (Aromatic C-H): Weak intensity.[1] Corresponds to the protons on the p-tolyl ring.

Region 2: Aliphatic/Fingerprint (1000–3000 cm⁻¹)

• 2850–2930 cm⁻¹ (Aliphatic C-H): Strong absorptions from the cyclohexane methylene (-CH₂-) groups.

• 1600 & 1515 cm⁻¹ (Aromatic C=C): Characteristic "breathing" modes of the benzene ring. The band at ~1515 cm⁻¹ is often very strong for p-substituted rings.

• 1250–1310 cm⁻¹ (C-N Stretch): Aromatic amine C-N stretching. This band is typically strong and distinct.

• 1050–1070 cm⁻¹ (C-O Stretch): Characteristic of a secondary alcohol (cyclohexanol-like).

Region 3: Low Frequency (<1000 cm⁻¹)

• 810–820 cm⁻¹ (OOP Bending): A strong, sharp peak indicative of para-substitution (two adjacent hydrogens on the aromatic ring). This confirms the p-tolyl group is intact.

Experimental Workflow: Self-Validating Protocol

To ensure high E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), follow this decision tree to validate your synthesis.

Figure 2: IR Characterization Decision Tree

Caption: Logic flow for validating the aminolysis product using IR spectral features.

References

• Comparison of Toluidine Isomers: Ramasamy, R. "FT-IR and FT-Raman Spectral Investigation of p-toluidine." International Journal of Scientific Engineering and Applied Science, vol. 2, no. 1, 2016. 2

• Epoxide Aminolysis Mechanism: "Aminolysis of cyclohexene oxide." ResearchGate. 3[4][5]

• General IR of Cyclohexanols: "Infrared Spectroscopy of Alcohols and Phenols." Chemistry LibreTexts. 6[4][5][7]

• Standard IR Data for p-Toluidine: NIST Mass Spectrometry Data Center. "o-Toluidine IR Spectrum" (Analogous p-isomer data reference). NIST WebBook. 8

Sources

• 1. colapret.cm.utexas.edu [colapret.cm.utexas.edu]
• 2. ijseas.com [ijseas.com]
• 3. researchgate.net [researchgate.net]
• 4. Light-induced reactions of 2-(N-alkyl-N-arylamino)cyclohexanones and related amino-cycloalkanones: formation of 7-azabicyclo [4.2.0] octan-1-ols - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. rsc.org [rsc.org]
• 8. o-Toluidine [webbook.nist.gov]

Safety & Regulatory Compliance

A Researcher's Guide to Handling 2-[(4-Methylphenyl)amino]cyclohexan-1-ol: Personal Protective Equipment and Safety Protocols

Inferred Hazard Assessment: A Proactive Stance on Safety

Given the absence of a specific Safety Data Sheet (SDS), we must infer potential hazards from the molecule's constituent parts. This proactive assessment is a cornerstone of laboratory safety when dealing with novel compounds.[4][5]

• Aromatic Amine Moiety ((4-Methylphenyl)amino): Aromatic amines are a class of compounds known for their potential health risks.[6][7] Many are readily absorbed through the skin, and some are known or suspected carcinogens.[7][8][9] The (4-Methylphenyl) group is a derivative of toluidine, which is known to be toxic if inhaled, ingested, or in contact with skin.[7] Therefore, we must assume this compound could be toxic, a skin/eye irritant, and a potential carcinogen.[8][10] The ALARA (As Low As Reasonably Achievable) principle is critical here, aiming to minimize exposure.[10]

• Cyclohexanol Moiety: Cyclohexanol itself is harmful if swallowed, inhaled, or in contact with skin.[11] It is known to cause skin and serious eye irritation, and may cause respiratory irritation.[11][12] It can also defat the skin, leading to dryness or cracking.[12]

Multi-Layered Protection: Engineering Controls and PPE

A multi-layered approach to safety, starting with engineering controls and supplemented by appropriate Personal Protective Equipment (PPE), is essential.[4][13]

Engineering Controls: The First Line of Defense

Engineering controls are designed to remove the hazard at the source, protecting the entire lab environment.[14]

• Certified Chemical Fume Hood: All manipulations of the solid compound or its solutions must be performed inside a certified chemical fume hood.[4][5] This is non-negotiable and serves to prevent the inhalation of any powders, aerosols, or vapors.

• Ventilated Enclosure for Weighing: For weighing operations, a dedicated powder-coated balance enclosure or a fume hood should be used to contain any fine particles and prevent aerosolization.[4]

Personal Protective Equipment (PPE): The Essential Barrier

PPE is the final barrier between the researcher and the chemical hazard.[15][16] The selection of appropriate PPE is critical and must be based on the inferred risks.[14][17]

Protection Type	Required PPE	Rationale and Best Practices
Hand Protection	Double-gloving with nitrile or neoprene gloves.	Aromatic amines can be absorbed through the skin.[7] Double-gloving provides an extra layer of protection. The outer glove should be removed immediately after handling the compound to minimize cross-contamination of lab surfaces, computers, and door handles.[16] Always inspect gloves for holes before use.[16] For chemicals of unknown toxicity, a flexible laminate glove under a heavy-duty outer glove is a highly protective option.[18]
Eye & Face Protection	Chemical safety goggles meeting ANSI Z87.1 standards.	Goggles provide superior protection against splashes compared to safety glasses.[16] When handling larger volumes (>1L) or when there is a significant splash risk outside of a fume hood, a full-face shield must be worn in addition to safety goggles.[16][17][18]
Body Protection	Flame-resistant laboratory coat, fully fastened.	A lab coat protects skin and personal clothing from contamination.[4][18] It should be kept fully fastened to provide a continuous barrier.
Foot Protection	Closed-toe shoes.	Protects feet from spills. Open-toed shoes are never permitted in a laboratory setting.[17][18]
Respiratory Protection	N95 or higher-rated respirator (if required).	All work should be conducted in a fume hood to eliminate the need for respiratory protection. However, in the rare event of an engineering control failure or a large spill, a fit-tested N95 respirator or higher should be available for emergency response.[4]

Safe Handling and Disposal Workflow

A systematic workflow ensures that safety is integrated into every step of the experimental process, from preparation to disposal.

Procedural Workflow Diagram

The following diagram outlines the mandatory, step-by-step process for safely handling 2-[(4-Methylphenyl)amino]cyclohexan-1-ol.

Caption: Safe Handling Workflow for Novel Compounds.

Step-by-Step Protocols

Preparation:

• Ensure the chemical fume hood has been certified within the last year and that the airflow monitor indicates it is functioning correctly.

• Don all required PPE: a fully-fastened lab coat, chemical splash goggles, and two pairs of nitrile gloves.[17][18]

• Designate and label separate hazardous waste containers for solid waste (gloves, weigh paper, pipette tips) and liquid waste.[1][4]

Handling (inside the fume hood):

• Weighing: Use a dedicated spatula to handle the solid compound.[4] Perform weighing on a tared weigh paper or in a container within a balance enclosure or fume hood to minimize aerosol generation.[4]

• Dissolution: Slowly add solvent to the solid to prevent splashing.[4] Ensure the container is securely capped before mixing or sonicating.

• Storage: When not in use, the compound must be stored in a clearly labeled, tightly sealed container in a designated, ventilated, and access-controlled area.[4][19]

Decontamination and Disposal:

• All disposable items that have come into contact with the compound (e.g., gloves, pipette tips, weigh paper) must be disposed of in a designated hazardous waste container.[4]

• Liquid waste containing the compound must be collected in a properly labeled, sealed hazardous waste bottle.[4]

• Reusable glassware should be decontaminated by rinsing with an appropriate solvent, with the rinsate collected as hazardous waste.

• Follow all institutional, local, and national regulations for the disposal of hazardous chemical waste.[6]

Emergency Procedures: Planning for the Unexpected

Preparedness is key to mitigating the consequences of an accidental exposure or spill.[20]

Scenario	Immediate Action Protocol
Skin Contact	Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes.[4] Seek immediate medical attention.[5]
Eye Contact	Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[5][21] Remove contact lenses if present and easy to do. Seek immediate medical attention.[5]
Inhalation	Move the affected individual to fresh air immediately.[5] If they are having trouble breathing, call for emergency medical assistance.
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[22]
Minor Spill (inside fume hood)	Use a chemical spill kit with appropriate absorbents to contain the spill. Decontaminate the area with a suitable solvent. Dispose of all cleanup materials as hazardous waste.
Major Spill	Evacuate the immediate area and alert laboratory personnel. If the spill is outside of a fume hood and poses an inhalation risk, evacuate the entire lab and contact your institution's Environmental Health and Safety (EHS) office immediately.

This guide provides a framework for the safe handling of 2-[(4-Methylphenyl)amino]cyclohexan-1-ol. It is imperative that all laboratory personnel receive training on these procedures and the general principles of the OSHA Laboratory Standard before beginning work.[1][13]

References

• The Laboratory Standard | Office of Clinical and Research Safety. (URL: )
• 29 CFR 1910.
• A Guide to the Safe Handling and Management of Novel Research Compounds - Benchchem. (URL: )
• OSHA Standards for Biological Labor
• OSHA Laboratory Standard | OSHA Lab Safety Standard - Compliancy Group. (URL: )
• OSHA FACTSHEET LABOR
• PPE and Safety for Chemical Handling - ACS M
• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines - ResearchG
• Personal Protective Equipment in Chemistry | Environmental Health and Safety - Dartmouth. (URL: )
• Personal Protective Equipment | Division of Research Safety - University of Illinois. (URL: )
• How To Select Suitable Personal Protective Equipment (PPE) For Working With Chemicals | UK - SDS Manager. (URL: )
• Required Personal Protective Equipment Use in Campus Research Laboratories | Office of Environmental Health and Safety - Princeton EHS. (URL: )
• Novel Chemicals with Unknown Hazards SOP. (URL: )
• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines - ACS Public
• Working with Chemicals - Prudent Practices in the Labor
• NIOSH Pocket Guide to Chemical Hazards - Labelmaster. (URL: )
• Cyclohexanol - SAFETY D
• Safe Handling Practices for Laboratory Chemicals - GZ Industrial Supplies. (URL: )
• What are the health risks and management strategies for malignant liver conditions associated with exposure to arom
• Cyclohexanol - HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS WAYS OF RE. (URL: )
• Chemical Safety in the Workplace - Restored CDC. (URL: )
• Occupational Health Guidelines for Chemical Hazards (81-123) | NIOSH - CDC. (URL: )
• Safety Data Sheet: Cyclohexanol - Carl ROTH. (URL: )
• Safety Data Sheet: Cyclohexanol - Carl ROTH. (URL: )
• Aromatic Amines - Breast Cancer Prevention Partners (BCPP). (URL: )
• Safe Handling and Storage of Chemicals | Environmental Health & Safety. (URL: )
• ICSC 0243 - CYCLOHEXANOL - Inchem.org. (URL: )
• Aromatic Amines → Term - Pollution → Sustainability Directory. (URL: )
• Pocket Guide to Chemical Hazards Introduction | NIOSH - CDC. (URL: )
• SAFETY D
• NIOSH Pocket Guide to Chemical Hazards - CDC. (URL: )
• SAFETY D
• 2 - SAFETY D
• SAFETY D
• SAFETY D

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